Cas no 1187166-74-0 (3-(2,3-Dimethylbenzoyl)-4-methylpyridine)

• Product Name: 3-(2,3-Dimethylbenzoyl)-4-methylpyridine
• CAS No: 1187166-74-0
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD13153196
• CID: 4684565
• Update Time: 2025-10-13

3-(2,3-Dimethylbenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethylbenzoyl)-4-methylpyridine
• (2,3-Dimethylphenyl)(4-methylpyridin-3-yl)methanone
• BC2747284

• MDL： MFCD13153196
• Inchi： 1S/C15H15NO/c1-10-5-4-6-13(12(10)3)15(17)14-9-16-8-7-11(14)2/h4-9H,1-3H3
• InChI Key： HEKPRYRMXRETQJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 225.115
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 3-(2,3-Dimethylbenzoyl)-4-methylpyridine

3-(2,3-Dimethylbenzoyl)-4-methylpyridine: A Comprehensive Overview

The compound 3-(2,3-Dimethylbenzoyl)-4-methylpyridine, identified by the CAS number 1187166-74-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of methyl groups at specific positions on both the benzene and pyridine rings imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 3-(2,3-Dimethylbenzoyl)-4-methylpyridine in the development of new pharmaceutical agents. Researchers have explored its role as a ligand in metalloenzyme inhibitors, where its ability to coordinate with metal ions has shown promise in inhibiting enzyme activity. This property is particularly relevant in the context of developing treatments for neurodegenerative diseases, where metalloenzymes play a critical role.

In addition to its pharmaceutical applications, 3-(2,3-Dimethylbenzoyl)-4-methylpyridine has also been investigated for its potential in materials science. Its aromatic structure and substituent effects make it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistors, exhibiting favorable charge transport properties.

The synthesis of 3-(2,3-Dimethylbenzoyl)-4-methylpyridine involves a multi-step process that typically includes Friedel-Crafts acylation followed by nucleophilic substitution. The choice of reagents and reaction conditions is crucial to ensure high yields and purity. Recent optimizations have focused on using environmentally friendly catalysts and solvents, aligning with the growing emphasis on sustainable chemical practices.

From a structural standpoint, the compound's stability is influenced by the electron-donating methyl groups on both rings. These groups not only enhance the molecule's solubility but also contribute to its thermal stability. Experimental data indicates that 3-(2,3-Dimethylbenzoyl)-4-methylpyridine exhibits excellent thermal stability up to 250°C under inert conditions, making it suitable for high-temperature applications.

In terms of spectroscopic analysis, the compound's UV-Vis spectrum reveals strong absorption bands in the visible region, attributed to π→π* transitions within the aromatic system. This characteristic makes it a potential candidate for use in dye-sensitized solar cells (DSSCs), where light absorption is critical for efficient energy conversion.

The biological activity of 3-(2,3-Dimethylbenzoyl)-4-methylpyridine has been studied extensively. In vitro assays have shown moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to elucidate its mechanism of action and to assess its selectivity towards cancer cells over normal cells.

In conclusion, 3-(2,3-Dimethylbenzoyl)-4-methylpyridine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from pharmaceuticals to materials science, with ongoing studies exploring its potential in emerging technologies such as organic electronics and renewable energy systems.